Cas no 7147-53-7 (2,3-di(azepan-1-yl)quinoxaline)

2,3-di(azepan-1-yl)quinoxaline structure
7147-53-7 structure
Product Name:2,3-di(azepan-1-yl)quinoxaline
CAS No:7147-53-7
MF:C20H28N4
MW:324.463124275208
CID:1748568
PubChem ID:242175
Update Time:2025-04-21

2,3-di(azepan-1-yl)quinoxaline Chemical and Physical Properties

Names and Identifiers

    • 2,3-di(azepan-1-yl)quinoxaline
    • 2,3-bis(azepan-1-yl)quinoxaline
    • 7147-53-7
    • NSC50387
    • DTXSID60287335
    • NSC-50387
    • NSC 50387
    • Inchi: 1S/C20H28N4/c1-2-8-14-23(13-7-1)19-20(24-15-9-3-4-10-16-24)22-18-12-6-5-11-17(18)21-19/h5-6,11-12H,1-4,7-10,13-16H2
    • InChI Key: LYRNZHDAYZUJTD-UHFFFAOYSA-N
    • SMILES: N1(C2C(=NC3C=CC=CC=3N=2)N2CCCCCC2)CCCCCC1

Computed Properties

  • Exact Mass: 324.23164
  • Monoisotopic Mass: 324.231
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 2
  • Complexity: 336
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.5
  • Topological Polar Surface Area: 32.3Ų

Experimental Properties

  • Density: 1.118
  • Boiling Point: 503.1°C at 760 mmHg
  • Flash Point: 258.1°C
  • Refractive Index: 1.599
  • PSA: 32.26
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